trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol

• IUPAC Name: (1R,2R)-2-[2-methoxyethyl(methyl)amino]cyclobutan-1-ol
• InChI: InChI=1S/C8H17NO2/c1-9(5-6-11-2)7-3-4-8(7)10/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key: CMNDFYCQEHNNAU-HTQZYQBOSA-N
• Canonical SMILES: CN(CCOC)C1CCC1O
• Isomeric SMILES: CN(CCOC)[C@@H]1CC[C@H]1O
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol

Description

Trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol, also known as trans-2-MEMAC, is a small organic compound with multiple applications in the field of scientific research. It is a cyclic ether derivative, with a molecular formula of C6H14NO2 and a molecular weight of 134.19 g/mol. Trans-2-MEMAC is a colorless liquid with a boiling point of 149-150 °C and a melting point of -20 °C. Its structure is characterized by an ether group between two cyclobutane rings, with an amino group on the trans side of the molecule.

Mechanism of Action

The mechanism of action of trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-olC involves the formation of a carbocation intermediate. This intermediate is then attacked by the amino group of the molecule, resulting in the formation of a cyclic ether derivative. The reaction is catalyzed by the combination of sulfuric acid and sodium hydroxide.
Biochemical and Physiological Effects
Trans-2-MEMAC has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. It has also been shown to act as an inhibitor of the enzyme monoamine oxidase A, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. Furthermore, trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-olC has been shown to act as an agonist of the 5-HT2A serotonin receptor, which is involved in mood regulation and anxiety.

Advantages and Limitations for Lab Experiments

The main advantage of using trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-olC in lab experiments is its low cost and ease of synthesis. It is also a relatively non-toxic compound, which makes it suitable for use in a variety of lab experiments. However, one of the main limitations of trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-olC is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

Some potential future directions for trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-olC include further research into its effects on the nervous system and its potential use as a drug. Additionally, further research could be conducted into its potential use as a catalyst in organic synthesis reactions. Other potential future directions include research into its potential use as a food additive, as well as its potential use in the synthesis of new compounds. Finally, further research could be conducted into its potential use in the production of polymers and other materials.

Scientific Research Applications

Trans-2-MEMAC has been used in various scientific research applications, such as in the synthesis of polymers and in the study of the structure-activity relationship of drugs. It has also been used to study the effects of catalysts on the rate and the selectivity of the reaction. Furthermore, it has been used in the synthesis of a variety of compounds, such as amino acids, peptides, and nucleosides.